Cas no 7424-56-8 (2-(pyridin-3-yl)methylidenepropanedinitrile)

• Product Name: 2-(pyridin-3-yl)methylidenepropanedinitrile
• CAS No: 7424-56-8
• MF: C₉H₅N₃
• MW: 155.156100988388
• CID: 979118
• PubChem ID: 23905
• Update Time: 2025-04-23

2-(pyridin-3-yl)methylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-pyridinylmethylene)-Propanedinitrile
• (pyridin-3-ylmethylidene)propanedinitrile
• 2-(pyridin-3-ylmethylidene)propanedinitrile
• < (3-pyridyl)methylene> malononitrile
• 1,1-dicyano-2-(3-pyridyl)ethylene
• 2-((pyridin-3-yl)methylene)malononitrile
• 2-((PYRIDIN-3-YL)METHYLIDENE)PROPANEDINITRILE
• 2-(3-pyridylmethylene)malononitrile
• 2-(pyridin-3-ylmethylene)malononitrile
• 3-Pyridylmethylenemalononitrile
• 3-pyridylmethylidenemalononitrile
• AG-G-95029
• BRN 0118555
• F0192-0845
• MALONONITRILE, (3-PYRIDYLMETHYLENE)-
• Propanedinitrile, (3-pyridinylmethylene)-
• 2-(pyridin-3-yl)methylidenepropanedinitrile
• 4-22-00-01672 (Beilstein Handbook Reference)
• 2Z-0210
• MLS000420228
• CHEMBL56281
• Tyrphostin deriv. 1
• 2-(3-Pyridinylmethylene)propanedinitrile
• AKOS002951300
• 35MD2WSM7Q
• SCHEMBL22208284
• SMR000322817
• CS-0319471
• 2-[(pyridin-3-yl)methylidene]propanedinitrile
• NCGC00246596-01
• BDBM4271
• NSC 102579
• DTXSID30225229
• HMS2671G09
• Propanedinitrile, 2-(3-pyridinylmethylene)-
• WLN: T6NJ C1UYCN&CN
• MFCD00466404
• UNII-35MD2WSM7Q
• (3-Pyridylmethylene)malononitrile
• NSC102579
• NSC-102579
• NCIOpen2_001710
• 2-(pyridin-3-yl-methylene)malononitrile
• 7424-56-8
• STK170257

• Inchi： 1S/C9H5N3/c10-5-9(6-11)4-8-2-1-3-12-7-8/h1-4,7H
• InChI Key： JMPHHFYSCUHMAL-UHFFFAOYSA-N
• SMILES： N1C=CC=C(/C=C(\C#N)/C#N)C=1

Computed Properties

• Exact Mass: 155.04845
• Monoisotopic Mass: 155.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pyridin-3-yl)methylidenepropanedinitrile

2-(3-Pyridinylmethylene)-Propanedinitrile

2-(3-Pyridinylmethylene)-Propanedinitrile (CAS No: 7424-56-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as pyridine-based dinitrile, has garnered attention due to its unique structural properties and reactivity. Recent studies have highlighted its potential in organic synthesis, catalysis, and as a precursor for advanced materials.

The molecular structure of 2-(3-Pyridinylmethylene)-Propanedinitrile consists of a pyridine ring attached to a dinitrile group via a methylene bridge. This arrangement imparts the compound with both aromaticity and nitrile functionalities, making it highly reactive in various chemical transformations. The pyridine ring contributes to the compound's stability and electronic properties, while the dinitrile group introduces nucleophilic reactivity and the ability to participate in hydrogen bonding.

Recent research has focused on the use of 2-(3-Pyridinylmethylene)-Propanedinitrile as a building block for synthesizing heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. For instance, studies have demonstrated its utility in the synthesis of pyrazoles, imidazoles, and other nitrogen-containing heterocycles through cyclocondensation reactions with carbonyl compounds.

In addition to its role in organic synthesis, 2-(3-Pyridinylmethylene)-Propanedinitrile has been explored as a catalyst in various chemical reactions. Its ability to coordinate with metal ions makes it a promising candidate for transition metal-catalyzed processes, such as cross-coupling reactions and enantioselective syntheses. Recent advancements have shown that this compound can act as a ligand in palladium-catalyzed coupling reactions, enhancing reaction efficiency and selectivity.

The compound's unique electronic properties also make it an attractive candidate for applications in materials science. For example, studies have investigated its use in the development of conductive polymers and organic semiconductors. The combination of the pyridine ring's electron-withdrawing effect and the dinitrile group's conjugation capability enables the formation of materials with tailored electronic properties.

Furthermore, 2-(3-Pyridinylmethylene)-Propanedinitrile has been utilized in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have potential applications in gas storage, catalysis, and sensing technologies due to their high surface area and porous structures.

Recent studies have also explored the biological activity of 2-(3-Pyridinylmethylene)-Propanedinitrile derivatives. Research indicates that certain analogs exhibit anti-inflammatory, antioxidant, and anticancer properties, suggesting their potential as leads for drug discovery.

In terms of synthesis, 2-(3-Pyridinylmethylene)-Propanedinitrile can be prepared via several methods, including condensation reactions between pyridine derivatives and dinitriles under specific conditions. Optimization of reaction conditions has led to improved yields and selectivity, making this compound more accessible for large-scale applications.

The versatility of 2-(3-Pyridinylmethylene)-Propanedinitrile lies in its ability to undergo multiple types of chemical transformations while retaining its core structure. This makes it an invaluable tool in modern organic chemistry for designing complex molecules with desired functionalities.

In conclusion, 2-(3-Pyridinylmethylene)-Propanedinitrile (CAS No: 7424-56-8) is a multifaceted compound with significant potential across diverse scientific disciplines. Its role as a building block in organic synthesis, catalyst in chemical reactions, and precursor for advanced materials underscores its importance in contemporary research. As ongoing studies continue to uncover new applications and properties of this compound, its impact on various industries is expected to grow further.